Cas no 127223-90-9 (3-Buten-2-one, 1,1,1-trifluoro-4-[(1-methylethyl)amino]-, (3Z)-)

• Product Name: 3-Buten-2-one, 1,1,1-trifluoro-4-[(1-methylethyl)amino]-, (3Z)-
• CAS No: 127223-90-9
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• CID: 1221180
• PubChem ID: 71340520
• Update Time: 2025-04-20

3-Buten-2-one, 1,1,1-trifluoro-4-[(1-methylethyl)amino]-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1,1,1-trifluoro-4-[(1-methylethyl)amino]-, (3Z)-
• 1,1,1-trifluoro-4-(propan-2-ylamino)but-3-en-2-one
• 1,1,1-Trifluoro-4-[(propan-2-yl)amino]but-3-en-2-one
• DTXSID20767688
• 127223-90-9

• Inchi： 1S/C7H10F3NO/c1-5(2)11-4-3-6(12)7(8,9)10/h3-5,11H,1-2H3
• InChI Key： FQITUZRLEFKCEZ-UHFFFAOYSA-N
• SMILES： FC(C(C=CNC(C)C)=O)(F)F

Computed Properties

• Exact Mass: 539.25349
• Monoisotopic Mass: 181.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 94.22